Pirenoxine Sodium Pirenoxine Sodium Pirenoxine (abbreviated PRX, trade name Catalin) is a medication used in the possible treatment and prevention of cataracts. A report in the journal of Inorganic Chemistry showed that in liquid solutions pirenoxine could cause decreased cloudiness of a crystallin solution produced to mimic the environment of the eye. Pirenoxine interacts with selenite or calcium ions that have been proven as factors leading to the formation of lens cataract.
Brand Name: Vulcanchem
CAS No.: 51410-30-1
VCID: VC0037625
InChI: InChI=1S/C16H8N2O5.Na/c19-9-5-8(16(21)22)18-14-10(20)6-12-15(13(9)14)17-7-3-1-2-4-11(7)23-12;/h1-6H,(H,18,19)(H,21,22);/q;+1/p-1
SMILES: C1=CC=C2C(=C1)N=C3C(=CC(=O)C4=C3C(=O)C=C(N4)C(=O)[O-])O2.[Na+]
Molecular Formula: C16H7N2NaO5
Molecular Weight: 330.23 g/mol

Pirenoxine Sodium

CAS No.: 51410-30-1

Main Products

VCID: VC0037625

Molecular Formula: C16H7N2NaO5

Molecular Weight: 330.23 g/mol

Pirenoxine Sodium - 51410-30-1

CAS No. 51410-30-1
Product Name Pirenoxine Sodium
Molecular Formula C16H7N2NaO5
Molecular Weight 330.23 g/mol
IUPAC Name sodium;1,5-dioxo-4H-pyrido[3,2-a]phenoxazine-3-carboxylate
Standard InChI InChI=1S/C16H8N2O5.Na/c19-9-5-8(16(21)22)18-14-10(20)6-12-15(13(9)14)17-7-3-1-2-4-11(7)23-12;/h1-6H,(H,18,19)(H,21,22);/q;+1/p-1
Standard InChIKey HDQXPMXHXZNPKE-UHFFFAOYSA-M
Isomeric SMILES C1=CC=C2C(=C1)N=C3C(=CC(=O)C4=C3C(=O)C=C(N4)C(=O)[O-])O2.[Na+]
SMILES C1=CC=C2C(=C1)N=C3C(=CC(=O)C4=C3C(=O)C=C(N4)C(=O)[O-])O2.[Na+]
Canonical SMILES C1=CC=C2C(=C1)N=C3C(=CC(=O)C4=C3C(=O)C=C(N4)C(=O)[O-])O2.[Na+]
Description Pirenoxine (abbreviated PRX, trade name Catalin) is a medication used in the possible treatment and prevention of cataracts. A report in the journal of Inorganic Chemistry showed that in liquid solutions pirenoxine could cause decreased cloudiness of a crystallin solution produced to mimic the environment of the eye. Pirenoxine interacts with selenite or calcium ions that have been proven as factors leading to the formation of lens cataract.
Related CAS 1043-21-6 (Parent)
Synonyms PIRENOXINE SODIUM;1-HYDROXY-5-OXO-5H-PYRIDO[3,2-A]PHENOXAZINE-3-CARBOXYLIC ACID MONOSODIUM SALT;sodium 1-hydroxy-5-oxo-5H-pyrido[3,2-a]phenoxazine-3-carboxylate;1-Hydroxy-5-oxo-5H-pyrido[3,2-a]phenoxazine-3-carboxylic acid sodium salt;Catalin sodium;
Reference 1: Zhou Y, Hu Y, Zeng N, Ji Y, Dai X, Li P, Ma H, He Y. Noninvasive monitoring of
Pirenoxine Sodium concentration in aqueous humor based on dual-wavelength iris
imaging technique. Biomed Opt Express. 2011 Jan 5;2(2):231-42. doi:
10.1364/BOE.2.000231. PubMed PMID: 21339869; PubMed Central PMCID: PMC3038439.
PubChem Compound 23695982
Last Modified Nov 11 2021
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